N-(3-pyridinylmethyl)-2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]propanamide

• IUPAC Name: N-(pyridin-3-ylmethyl)-2-[2-(trifluoromethyl)benzimidazol-1-yl]propanamide
• InChI: InChI=1S/C17H15F3N4O/c1-11(15(25)22-10-12-5-4-8-21-9-12)24-14-7-3-2-6-13(14)23-16(24)17(18,19)20/h2-9,11H,10H2,1H3,(H,22,25)
• InChI Key: RHJWWAUVASBXSW-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CN=CC=C1)N2C3=CC=CC=C3N=C2C(F)(F)F
• Molecular Formula: C17H15F3N4O
• Molecular Weight: 348.32 g/mol
• CAS No.: 478080-06-7

Description

N-(3-pyridinylmethyl)-2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]propanamide is a useful research compound. Its molecular formula is C17H15F3N4O and its molecular weight is 348.329. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Studies on related compounds include the synthesis of novel N-(naphthalen-1-yl)propanamide derivatives evaluated for their antimicrobial activity, highlighting the methodological advancements in synthesizing complex organic compounds with potential therapeutic applications (Evren et al., 2020).
• Another study demonstrated the microwave-assisted synthesis of fused heterocycles incorporating a trifluoromethyl moiety, showcasing techniques for efficiently creating molecules with specific functional groups that could have implications in material science and pharmacology (Shaaban, 2008).

Biological Applications

• The design and synthesis of new hybrid anticonvulsants derived from N-benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide and 2-(2,5-dioxopyrrolidin-1-yl)butanamide derivatives, joining fragments of known antiepileptic drugs, suggest a route for developing novel treatments for neurological disorders (Kamiński et al., 2015).
• Research into the synthesis of new thiazole derivatives and their evaluation for antimicrobial and cytotoxic activities uncovers potential for discovering new antimicrobial agents and cancer therapeutics (Dawbaa et al., 2021).

Material Science Applications

• The selective palladation of macrocyclic ligands at bis(N-heterocyclic carbene) coordination pockets through transmetallation, as explored in one study, illustrates the compound's relevance in catalysis and material science, pointing towards its utility in creating complex molecular architectures (Meyer et al., 2012).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many trifluoromethyl-containing compounds have been found to possess antimicrobial activity.

Future Directions

The future research directions for this compound could include further exploration of its potential uses, such as in pharmaceuticals or agrochemicals, given the importance of trifluoromethyl groups in these areas.